Cas no 1870548-42-7 (4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde)

• Product Name: 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde
• CAS No: 1870548-42-7
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 6326086
• PubChem ID: 165779220
• Update Time: 2025-05-20

4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde
• EN300-1293425
• 1870548-42-7

• Inchi： 1S/C11H12N2O2S/c1-8(2)15-10-4-12-13(5-10)9-3-11(6-14)16-7-9/h3-8H,1-2H3
• InChI Key： LOROOPAQXZKMIU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1C=C(C=N1)OC(C)C

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde

Chemical Profile of 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde (CAS No. 1870548-42-7)

4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde, identified by its CAS number 1870548-42-7, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the class of heterocyclic derivatives, incorporating both thiophene and pyrazole moieties, which are well-documented for their biological activity. The presence of a formyl group at the 2-position of the thiophene ring and an alkoxy-substituted pyrazole moiety enhances its potential as a scaffold for drug discovery.

The molecular structure of 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde consists of a thiophene core linked to a pyrazole ring via an ether linkage, with the formyl group positioned strategically for further functionalization. This architecture is particularly intriguing because it combines the electron-deficient nature of the thiophene ring with the bioisosteric properties of the pyrazole scaffold. Such combinations have been explored extensively in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The thiophene-pyrazole hybrid has emerged as a promising class of molecules due to their ability to modulate multiple biological targets simultaneously. For instance, studies have demonstrated that derivatives of this class exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders, cancer, and neurodegenerative diseases. The alkoxy group in 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde not only contributes to solubility but also provides a site for further chemical modification, enabling the synthesis of libraries of analogs for high-throughput screening.

The formyl group at the 2-position of the thiophene ring is particularly noteworthy, as it serves as a versatile handle for conjugation with other biomolecules or for further derivatization into amides, esters, or anilines. This reactivity has been exploited in the design of prodrugs and bioconjugates aimed at improving bioavailability or targeted delivery. Moreover, formyl-containing compounds are known to participate in Schiff base formation, which can lead to metal chelation or protein binding interactions—properties that are highly relevant in therapeutic applications.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such heterocyclic compounds. Molecular modeling studies suggest that 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde can interact with biological targets through multiple hydrogen bonding networks and hydrophobic interactions. These insights have guided experimental efforts toward identifying lead compounds with improved binding affinities and selectivities. For example, virtual screening campaigns have identified derivatives of this class that show promise as inhibitors of Janus kinases (JAKs), which are overexpressed in inflammatory diseases and certain cancers.

The synthesis of 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde involves multi-step organic transformations, including nucleophilic substitution reactions on pre-functionalized thiophenes and condensation steps to introduce the pyrazole moiety. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have significantly improved yields and reduced reaction times. These innovations are critical for enabling large-scale production needed for preclinical and clinical studies.

In terms of biological activity, preliminary data indicate that 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde exhibits moderate inhibitory effects against certain enzymes associated with cellular signaling pathways. Notably, it has shown potential in disrupting protein-protein interactions relevant to cancer progression. While these findings are still under investigation, they align with broader trends in drug discovery where heterocyclic hybrids are being leveraged to develop next-generation therapeutics.

The compound’s structural features also make it an attractive candidate for exploring structure-based drug design strategies. High-resolution crystal structures of its protein targets or complexes could provide valuable insights into its mechanism of action. Such structural information is essential for rationalizing SAR (structure/activity relationships) and optimizing potency while minimizing off-target effects—a critical consideration in modern drug development.

Furthermore, green chemistry principles have been increasingly integrated into synthetic routes for compounds like 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde. Solvent-free reactions, biocatalytic transformations, and recyclable catalysts are being employed to reduce environmental impact without compromising efficiency. This aligns with global efforts to promote sustainable pharmaceutical manufacturing practices.

As research progresses, 4-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]thiophene-2-carbaldehyde is poised to contribute significantly to our understanding of heterocyclic medicinal chemistry. Its unique combination of pharmacological potential and synthetic accessibility makes it a valuable tool for academic researchers and pharmaceutical companies alike. Future studies may explore its role in modulating epigenetic enzymes or as a precursor for more complex bioactive molecules through further derivatization.